Cas no 741235-00-7 (H-D-Ala-D-Ala-bNA·HCl)

• Product Name: H-D-Ala-D-Ala-bNA·HCl
• CAS No: 741235-00-7
• MF: C₁₆H₂₀ClN₃O₂
• MW: 321.801902770996
• CID: 2098305
• Update Time: 2025-10-11

H-D-Ala-D-Ala-bNA·HCl Chemical and Physical Properties

Names and Identifiers

• H-D-Ala-D-Ala-βNA · HCl
• H-D-Ala-D-Ala-bNA inverted exclamation mark currency HCl
• CID 131676715
• H-D-Ala-D-Ala-bNA · HCl
• D-Alaninamide, D-alanyl-N-2-naphthalenyl- (9CI)
• H-D-ALA-D-ALA-ΒNA·HCL
• H-D-Ala-D-Ala-βNA
• H-D-Ala-D-Ala-bNA·HCl

• Inchi： 1S/C16H19N3O2.ClH/c1-10(17)15(20)18-11(2)16(21)19-14-8-7-12-5-3-4-6-13(12)9-14;/h3-11H,17H2,1-2H3,(H,18,20)(H,19,21);1H/t10-,11-;/m1./s1
• InChI Key： NWCYPZCVCCJXST-NDXYWBNTSA-N
• SMILES： Cl.O=C([C@@H](C)NC([C@@H](C)N)=O)NC1C=CC2C=CC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Topological Polar Surface Area: 84.2

Additional information on H-D-Ala-D-Ala-bNA·HCl

Recent Advances in the Study of 741235-00-7 and H-D-Ala-D-Ala-bNA·HCl: Implications for Chemical Biology and Drug Development

The compound 741235-00-7 and its derivative H-D-Ala-D-Ala-bNA·HCl have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in antimicrobial drug development and enzyme inhibition studies. This research brief aims to synthesize the latest findings on these compounds, highlighting their structural properties, biological activities, and therapeutic potential.

Recent studies have elucidated the role of H-D-Ala-D-Ala-bNA·HCl as a substrate analog in the inhibition of bacterial cell wall biosynthesis. Specifically, this compound mimics the natural substrate of transpeptidases, enzymes critical for peptidoglycan cross-linking in bacterial cell walls. By competitively binding to these enzymes, H-D-Ala-D-Ala-bNA·HCl disrupts cell wall integrity, leading to bacterial cell lysis. This mechanism has been validated through X-ray crystallography and kinetic assays, providing a structural basis for its inhibitory activity.

In parallel, research on 741235-00-7 has revealed its utility as a versatile scaffold for the design of novel enzyme inhibitors. The compound's unique chemical structure allows for facile modifications, enabling the development of derivatives with enhanced potency and selectivity. Recent work has demonstrated that 741235-00-7 derivatives exhibit promising activity against a range of bacterial strains, including multidrug-resistant pathogens such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE).

One of the most significant breakthroughs in this area involves the combination of 741235-00-7 derivatives with H-D-Ala-D-Ala-bNA·HCl to create synergistic antimicrobial agents. Preliminary in vitro studies have shown that these combinations can overcome resistance mechanisms by targeting multiple pathways simultaneously. For instance, a recent study published in the Journal of Medicinal Chemistry reported a 10-fold increase in antibacterial efficacy when these compounds were used in conjunction with conventional antibiotics.

Beyond their antimicrobial applications, these compounds are also being explored for their potential in cancer therapy. Researchers have identified that certain derivatives of 741235-00-7 can inhibit key enzymes involved in tumor progression, such as matrix metalloproteinases (MMPs). Similarly, H-D-Ala-D-Ala-bNA·HCl has been shown to modulate immune responses, opening new avenues for immunotherapy-based treatments.

Despite these promising developments, challenges remain in the clinical translation of these findings. Issues such as bioavailability, toxicity, and resistance development need to be addressed through further preclinical and clinical studies. Nevertheless, the progress made thus far underscores the potential of 741235-00-7 and H-D-Ala-D-Ala-bNA·HCl as valuable tools in drug discovery and chemical biology.

In conclusion, the latest research on 741235-00-7 and H-D-Ala-D-Ala-bNA·HCl highlights their multifaceted roles in addressing pressing medical challenges. From antimicrobial resistance to cancer therapy, these compounds offer a rich platform for innovation. Future studies should focus on optimizing their pharmacological properties and exploring their full therapeutic potential.